Electrochemical reduction of CO2 is an effective method for storing intermittent renewable energy. This could result in fuel additives and chemical feedstocks such as alcohols. A challenge of electrochemical alcohol production is the transfer of electrons and protons, as well as the formation of C–C bonds. As of now, copper-based materials are the most commonly used and effective catalysts. Although CuOx is considered a promising catalyst for electrochemical CO2 reduction reactions (CO2RR), significant improvements in product selectivity are still needed. This paper presents some results obtained using copper oxide as a cathode, combined with 33% of ionomer, nickel iron as anode, and membrane Fumatech as electrolyte. As a result of physico-chemical experiments, morphological measurements of the cathode, electrochemical experiments carried out with a complete zero-gap cell operating under alkaline conditions, and gas-chromatographic (GC) analyses of the cathode outlet stream, we determined that methyl formate, ethanol, and propanol were mainly obtained at a rate of 116.3 μmol \({\text{g}}_{\text{cat}}^{-1} \, {\text{h}}^{-{1}}\) during operation at 2.2 V.

This study reports the performance of simple low-cost synthesized bifunctional Cu/Cu2O nanoparticles (NPs) used as a catalyst for energy-harvesting applications through of a microfluidic fuel cell (µFC), and further, as cholesterol (Chol) sensor. TEM characterization of the NPs showed spheres between 4 and 10 nm, while XRD and XPS analysis confirmed the composition and preferential crystallographic plane of Cu/Cu2O. In addition, 25.26 m2 g−1 surface area was obtained, which is greater than those commercial materials. NPs showed high activity toward the cholesterol oxidation reaction when were used as a sensor, obtaining a linear interval between 0.5 and 1 mM and 850 µA mM−1 mg−1 of sensitivity and 8.9 µM limit of quantification LOQ. These values are comparable to results previously reported. Moreover, Cu/Cu2O NPs were used as anode in a µFC with 0.96 V of cell voltage and 6.5 mA cm−2 and 1.03 mW cm−2 of current and power density, respectively. This performance is the highest currently reported for cholesterol application as an alternative fuel, and the first one reported for a microfluidic fuel cell system as far as is known. Results showed that the obtained Cu-based NPs presented an excellent performance for the dual application both µFC and sensor, which has potential applications in biomedicine and as an alternative energy source.

Ce/ZnO crystallites along with bare ZnO were prepared by solution free mechanochemical method and characterized with powder XRD, SEM, EDX, XPS, UV–Visible and Photoluminescence (PL) spectra. The visible light photocatalytic performance of these materials was investigated for H2 evolution with the aqueous 10vol% methanol solution under one sun conditions using solar simulator. X-ray diffraction data suggests the hexagonal wurtzite structure for Ce/ZnO crystallites and the incorporation of Ce4+ ion in ZnO is supported by the shifting of XRD peaks to lower Bragg angles that indicate lattice expansion. With the increase of Ce content in ZnO, the crystallite size of Ce/ZnO decreases and the specific surface area increases. UV–Visible spectra propose the decrease in optical band gap of Ce incorporated ZnO with the increase of Ce content up to 3 mol. %. The XPS analysis supports the incorporation of Ce4+ in Ce/ZnO. The PL spectra propose that, with the insertion of Ce ions into ZnO, intensity of UV emission band decreases that reflects the low recombination rate of photogenerated charge carriers, which is responsible for higher photocatalytic H2 production. The extent of hydrogen production is affected by calcination temperature of Ce/ZnO. 2 mol. % Ce incorporated ZnO calcined at 600 °C produces43 μmolh−1 g−1 of hydrogen.

Pollution-induced environmental deterioration is one of the serious aspects that must be solved. As a result, biodiesel was made from a novel material (Parsley seed oil) through an alkali-induced transesterification reaction. The efficiency, as well as exhaust emission tests, were performed by running the prepared parsley biodiesel blends (mixture of biodiesel and diesel fuel in different proportions) in an engine. The ideal blend for enhancing engine performance was discovered to be B20, which displayed steady performance attributes without requiring any modifications to the diesel engine. The B20 parsley biodiesel blend had fewer emissions than diesel, notably hydrocarbons, and carbon monoxide except for nitrogen oxides and carbon dioxide. B20 Parsley blends were also shown to emit less pollution than other blends (B5 and B10). A high reduction in CO, CO2 and HC emissions for B20 was recorded at 33.9%, 29.73%, and 11.38% relative to diesel except for NOx. Brake-specific energy consumption decreases and thermal efficiency of the engine increases for all biodiesel blends. In addition, from the performance results, BTE and BSFC of B20 are relatively close to those of pure diesel fuel (B0). The use of parsley biodiesel as a diesel engine fuel was shown to be a promising strategy to promote the use of green fuels (biofuels from renewable materials) while simultaneously mitigating the release of toxic greenhouse gases from the combustion of fossil fuel.

The establishment of perovskite solar cells (PSCs) in terms of their power-conversion efficiency (PCE) over silicon-based solar cells is undeniable. The state-of-art of easy device fabrications of PSCs has enabled them to rapidly gain a place in third-generation photovoltaic technology. Numerous obstacles remain to be addressed in device efficiency and stability. Low performance owing to easily degraded surface and deterioration of perovskite film quality resulting from humidity are issues that often arise. This work explored a new approach to producing high-quality perovskite films prepared under high relative humidity (RH = 40%–50%). In particular, the ubiquitous 4-tert-butylpyridine (tBp) was introduced into lead iodide (PbI2) precursor as an additive, and the films were fabricated using a two-step deposition method followed by a delay-deposition technique of methylammonium iodide (MAI). High crystallinity and controlled nucleation of MAI were needed, and this approach revealed the significance of time control to ensure high-quality films with large grain size, high crystallography, wide coverage on substrate, and precise and evenly coupled MAI molecules to PbI2 films. Compared with the two-step method without time delay, a noticeable improvement in PCE from 3.2 to 8.3% was achieved for the sample prepared with 15 s time delay. This finding was primarily due to the significant enhancement in the open-circuit voltage, short-circuit current, and fill factor of the device. This strategy can effectively improve the morphology and crystallinity of perovskite films, as well as reduce the recombination of photogenerated carriers and increase of current density of devices, thereby achieving improved photovoltaic performance.

Doping TiO2 with noble metals, transition metals, cations, anions have yielded very promising results in enhancing photocatalytic activity of TiO2 in the visible region and its role in generating alternate forms of energy. Noble metals in general can effectively slow down carrier recombination. However, the study of Pd and Ni as dopant can lead to a reliable and versatile TiO2-modified photocatalyst. In this paper, we explore the optical properties of Pd- and Ni-doped TiO2 by doping with 4.17% Ni and Pd dopant concentrations. The optical properties prove that Ni-doped TiO2 can absorb well in the visible region with an absorption coefficient of 1 × 105 cm−1. Hence, Ni-doped TiO2 can successfully alter the electronic and optical properties of TiO2 for favorable future applications. In the visible region, absorption coefficient of Pd-doped TiO2 supercell is around 1.2 × 105 cm−1 which is comparatively greater than that of pure TiO2 confirming its utility as a versatile and viable visible light photocatalyst. The other optical properties like reflectivity, refractivity, extinction coefficient and electron energy loss spectrum have also been studied.

Zinc oxide is one of the most researched semiconductors owing to the outstanding properties that make it useful in various industrial applications, such as solar cells and other optoelectronics. In this work, ZnO thin films were prepared in five different concentrations and doped with four nitrogen atoms from triethylene tetramine (TETA) to fabricate a ZnO for optoelectronic applications using an electrodeposition technique. The doped ZnO thin films were synthesized and deposited on ITO glass substrates. The deposited thin films were annealed at 400°Cfor 60min in a furnace under the same conditions. The thin films' optical, electrical, and surface morphological properties were characterized using UV–Vis Spectrophotometer, Four Point Probe (FPP), and Scanning Electron Microscope (SEM), respectively. The optical properties confirmed the film's suitability for various transparent device applications with a high optical transmittance of about 90% at the wavelength between 250 and 950 nm. The optical band gaps of 3.25 eV to 3.50 eV were obtained at ZnO concentrations from 0.2 M to 1.0 M. The SEM images depicted a polycrystalline nature of the films with irregular nanoparticle shapes across the substrates. Electrical results established the high conductivity of nitrogen-doped ZnO thin films, thereby making the thin films suitable as transparent conducting oxides for devices such as solar cells and optoelectronics.

We demonstrated the basil sensitized hybrid photoelectrodes for photocurrents and fuel generation. Hybrid photoelectrochemical cells (PECs) were proposed for direct solar energy conversion. The biohybrid device allows tunable control of energy conversion through the chemically stable photoelectrode. Biohybrid PEC was prepared by integrating organic and inorganic layers on fluorine doped tin oxide substrate. This integrated assembly produces electricity upon the illumination of visible light and drives overall water splitting reaction to generate solar fuel. The basil layer enhances the overall absorption with wide spectrum range and hence, a strong increment in generation of photocurrent is observed in the biohybrid PEC device. This hybrid PEC device can also be used to generate solar fuels and solar power.

AbstractMoS2-deposited TiO2 hollow spheres were synthesized successfully under mild temperature and autogenous pressure. The hydrothermal technique was adopted for the synthesis of the TiO2 hollow microsphere, followed by a photodeposition technique for the deposition of MoS2. The physical and chemical nature of the samples was characterized using X-ray diffraction, energy-dispersive X-ray spectroscopy, scanning electron microscopy, photoluminescence spectroscopy, XPS and UV–vis spectroscopy. In an aqueous medium under the influence of light, the characterized samples were used in the production of hydrogen via photocatalysis. The increase in the formation of hydrogen content during photocatalysis confirms the successful generation and the benefits of the photogenerated carriers. With an increase in the MoS2 content, there is an incredible change in the photocatalytic performance. The resultant is due to the free moment of the holes and electrons and lessening in charge recombination centres formed as a result of the nano-heterojunction linking between MoS2 and TiO2. A more significant photocatalytic production of hydrogen was achieved using 50 MST sample i.e. 106 μmol−1 g−1 beyond which it tends to decrease with an increase in MoS2 content.Graphic abstract

In addition to the fact that most renewable energies such as solar and wind energy have become more competitive in the global energy market, thanks to the great development in conversion technologies, it believes that renewable energy can play a crucial role in global environmental issues. However, in Palestine, the situation is different from anywhere else; renewable energy is not only an economic option, but an absolute necessity to get out of the energy crisis that Palestinian cities suffer from long years ago and continue nowadays. The cornerstone of the present research is focusing on the availability of renewable energy resources in Jenin Governorate (JG)—West Bank (WB)—Palestine. Two-year time-series of hourly solar, wind, biomass, and 1-year hourly electrical load data are used in the analysis in this paper. The energy potentials were estimated using System Advisor Model software (SAM), and the optimum combination and sizing of the hybrid renewable energy system were determined using Hybrid Optimization of Multiple Energy Resources (HOMER). The proposed Hybrid Renewable Energy System (HRES) consists of an 80 MW PV solar field, 66 MW wind farm, and 50 MW biomass system with an initial investment of $323 M. The proposed HRES generates 389 GWh/yr and is enough to meet 100% of the electrical demand of JG (372 GWh/yr) with excess in electricity generation of about 4.57% and the unmeet electric load is about 109.6 MWh/yr which is equivalent to less than 2 h off in a year. The estimated Levelized Cost of Energy (LCOE) was found as 0.313 $/kWh.